Cas no 70921-24-3 (4-amino-4-(thiophen-2-yl)butanoic acid)

• Product Name: 4-amino-4-(thiophen-2-yl)butanoic acid
• CAS No: 70921-24-3
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 6174536
• PubChem ID: 21318673
• Update Time: 2025-10-25

4-amino-4-(thiophen-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(thiophen-2-yl)butanoic acid
• SCHEMBL11544964
• EN300-1840946
• 4-amino-4-(2-thienyl)butyric acid
• MQXVPVVZSNSGRU-UHFFFAOYSA-N
• 70921-24-3
• AKOS009144131
• CS-0345853

• Inchi： 1S/C8H11NO2S/c9-6(3-4-8(10)11)7-2-1-5-12-7/h1-2,5-6H,3-4,9H2,(H,10,11)
• InChI Key： MQXVPVVZSNSGRU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCC(=O)O)N

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 91.6Ų

Additional information on 4-amino-4-(thiophen-2-yl)butanoic acid

Comprehensive Overview of 4-amino-4-(thiophen-2-yl)butanoic acid (CAS No. 70921-24-3): Properties, Applications, and Research Insights

4-amino-4-(thiophen-2-yl)butanoic acid (CAS No. 70921-24-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique thiophene ring and amino acid backbone, serves as a versatile building block in drug discovery and material science. Its molecular structure combines the bioactive properties of thiophene derivatives with the functional flexibility of butanoic acid, making it a subject of interest for researchers exploring neuromodulators, enzyme inhibitors, and peptide mimetics.

In recent years, the demand for heterocyclic compounds like 4-amino-4-(thiophen-2-yl)butanoic acid has surged due to their role in designing targeted therapies. A growing trend in AI-driven drug discovery has highlighted this compound’s potential in virtual screening and molecular docking studies. Researchers frequently search for "thiophene-based drug candidates" or "CAS 70921-24-3 applications," reflecting its relevance in precision medicine and biocatalysis.

The synthesis of 4-amino-4-(thiophen-2-yl)butanoic acid typically involves multistep organic reactions, including Michael additions or reductive amination of thiophene aldehydes. Its carboxylic acid and primary amine functional groups enable facile conjugation with other biomolecules, a feature exploited in prodrug design and bioconjugation techniques. Notably, its logP and solubility profiles align with Lipinski’s Rule of Five, enhancing its drug-likeness.

From an industrial perspective, 70921-24-3 is often discussed alongside green chemistry initiatives. Innovations in catalytic synthesis and solvent-free reactions aim to optimize its production while minimizing environmental impact. This aligns with the broader push for sustainable pharmaceuticals, a hot topic in 2024 chemical trends.

Ongoing studies explore the compound’s structure-activity relationships (SAR) in modulating GABA receptors or kinase pathways. Its thiophene moiety is particularly scrutinized for π-stacking interactions in protein binding, a key focus in computational chemistry forums. Such investigations address common search queries like "how does thiophene enhance drug bioavailability" or "CAS 70921-24-3 mechanism of action."

In material science, derivatives of 4-amino-4-(thiophen-2-yl)butanoic acid contribute to conducting polymers and organic electronics, leveraging the electroactive thiophene unit. This dual applicability in life sciences and advanced materials underscores its interdisciplinary value.

Analytical characterization of this compound relies on techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography, with data often shared in open-access chemistry databases. The rise of AI-powered spectral analysis tools has further streamlined its identification in complex matrices.

As regulatory frameworks evolve, 70921-24-3 remains compliant with major REACH and FDA guidelines for research chemicals. Its non-hazardous profile facilitates global procurement, though proper laboratory safety protocols are always recommended.

Future directions may explore its cocrystal engineering potential or role in antibody-drug conjugates (ADCs). With patent landscapes showing increased filings around thiophene-amino acid hybrids, this compound is poised to remain a high-value intermediate in cutting-edge research.